![molecular formula C5H3BrN2OS B596121 2-Bromo-4H-pyrrolo[3,4-d]thiazol-6(5H)-one CAS No. 1211531-11-1](/img/structure/B596121.png)
2-Bromo-4H-pyrrolo[3,4-d]thiazol-6(5H)-one
Description
2-Bromo-4H-pyrrolo[3,4-d]thiazol-6(5H)-one, also known as 2BP, is an organic compound that belongs to the class of heterocyclic compounds known as pyrrolothiazoles. It is a colorless solid that is insoluble in water and has a molecular weight of 209.05 g/mol. It is a widely used compound in scientific research and has a variety of applications in the fields of organic chemistry and biochemistry.
Scientific Research Applications
Chemical Properties and Stability
The compound “2-Bromo-4H-pyrrolo[3,4-d]thiazol-6(5H)-one” is an electron-deficient system with high oxidative stability and a rigid planar structure . This enables efficient intermolecular π–π overlap, which is crucial in various chemical reactions .
Synthesis of Novel Derivatives
This compound has been used in the synthesis of new heterocyclic thiazole, pyranothiazole, thiazolo[4,5-b]pyridine, and thiazolo[5′,4′:5,6]pyrano[2,3-d]pyrimidine derivatives . These derivatives have shown promising results in antimicrobial and anticancer research .
Antimicrobial Applications
Thiazole derivatives, including those synthesized from “2-Bromo-4H-pyrrolo[3,4-d]thiazol-6(5H)-one”, have demonstrated a wide range of antimicrobial properties . They have been effective against various bacterial and fungal strains .
Anticancer Applications
Some derivatives of “2-Bromo-4H-pyrrolo[3,4-d]thiazol-6(5H)-one” have shown potential as anticancer agents . For instance, compounds (9b), (9e), and (9f) have demonstrated efficacy against MCF-7, a breast cancer cell line .
Drug Development for Obesity and Hyperlipidemia
Pyrano[2,3-d]thiazoles, which can be synthesized from “2-Bromo-4H-pyrrolo[3,4-d]thiazol-6(5H)-one”, have shown potential in drug development against obesity, hyperlipidemia, and atherosclerotic diseases .
Pain Therapy Drugs
Thiazoles, including those derived from “2-Bromo-4H-pyrrolo[3,4-d]thiazol-6(5H)-one”, have been involved in the development of pain therapy drugs .
properties
IUPAC Name |
2-bromo-4,5-dihydropyrrolo[3,4-d][1,3]thiazol-6-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H3BrN2OS/c6-5-8-2-1-7-4(9)3(2)10-5/h1H2,(H,7,9) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LMKPCUIQKOPGQL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=C(C(=O)N1)SC(=N2)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H3BrN2OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70681067 |
Source
|
| Record name | 2-Bromo-4,5-dihydro-6H-pyrrolo[3,4-d][1,3]thiazol-6-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70681067 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
219.06 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromo-4H-pyrrolo[3,4-d]thiazol-6(5H)-one | |
CAS RN |
1211531-11-1 |
Source
|
| Record name | 2-Bromo-4,5-dihydro-6H-pyrrolo[3,4-d][1,3]thiazol-6-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70681067 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Methyl 6-bromoimidazo[1,2-a]pyrimidine-2-carboxylate](/img/structure/B596042.png)
![1-[4-(Methylsulfonyl)phenyl]cyclopropanecarboxylic acid](/img/structure/B596055.png)
